Cas no 87326-68-9 ([(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate)

[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate structure
87326-68-9 structure
Product Name:[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate
CAS No:87326-68-9
MF:C8H11N3O5
MW:229.190041780472
CID:2952244
Update Time:2023-08-09

[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

    • [(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate
    • 1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose
    • Inchi: 1S/C8H11N3O5/c1-3(12)15-7-5(10-11-9)8-14-2-4(16-8)6(7)13/h4-8,13H,2H2,1H3/t4-,5-,6-,7-,8-/m1/s1
    • InChI Key: KDQSFTBUIPKTIA-FMDGEEDCSA-N
    • SMILES: O1[C@@H]2[C@@H]([C@H]([C@@H]([C@H]1CO2)O)OC(C)=O)N=[N+]=[N-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 343
  • XLogP3: 0
  • Topological Polar Surface Area: 79.4

[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
BISY002-1g
1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose
87326-68-9
1g
£195.00 2025-02-22
Apollo Scientific
BISY002-5g
1,6-Anhydro-3-O-acetyl-2-azido-2-deoxy-beta-D-glucopyranose
87326-68-9
5g
£510.00 2025-02-22

[(1R,2S,3R,4R,5R)-4-azido-2-hydroxy-6,8-dioxabicyclo[3.2.1]octan-3-yl] acetate Related Literature

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